Cas no 1804795-32-1 (3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804795-32-1
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 4834549
• Update Time: 2025-10-18

3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5F4NO3/c9-2-4-5(3-14)13-7(15)1-6(4)16-8(10,11)12/h1,3H,2H2,(H,13,15)
• InChI Key： LSNVOCKWSPBKOS-UHFFFAOYSA-N
• SMILES： FCC1=C(C=O)NC(C=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804795-32-1)

3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804795-32-1, represents a structurally unique molecule with a pyridine core functionalized by several key substituents. The presence of both fluoromethyl and trifluoromethoxy groups, alongside a hydroxy moiety and an aldehyde functionality, endows it with a rich chemical profile that makes it a promising candidate for further exploration in drug discovery and synthesis.

The compound's molecular structure is characterized by a pyridine ring, which is a common scaffold in many bioactive molecules. The pyridine ring itself is highly versatile, serving as a central core in numerous pharmaceuticals due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, the pyridine ring is further modified by the introduction of an aldehyde group at the 2-position. This aldehyde functionality is particularly significant as it can participate in various chemical reactions, including condensation reactions with amine derivatives to form Schiff bases, or undergo reduction to yield alcohols.

The fluoromethyl group at the 3-position of the pyridine ring adds another layer of complexity to the molecule. Fluoro-substituents are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. They can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility and bioavailability of drugs. The specific placement of the fluoromethyl group in this compound suggests that it may be designed to interact with certain enzymes or receptors in a way that conventional pyridine derivatives might not.

Similarly, the trifluoromethoxy group at the 4-position contributes to the compound's unique chemical properties. Trifluoromethoxy groups are often incorporated into drug molecules to increase their lipophilicity and metabolic stability. They can also participate in hydrogen bonding, albeit with different characteristics compared to hydroxyl or carbonyl groups. The combination of both fluoromethyl and trifluoromethoxy groups in close proximity on the pyridine ring suggests that this compound may exhibit enhanced binding interactions with biological targets, making it a valuable tool for drug discovery.

The hydroxy group at the 6-position introduces polarity to the molecule, which can influence its solubility and interactions with biological systems. Hydroxyl groups are common in many natural products and pharmaceuticals, often serving as hydrogen bond donors or acceptors that facilitate interactions with biological targets. In this compound, the hydroxyl group may play a role in modulating the overall pharmacological profile by influencing how the molecule interacts with proteins or nucleic acids.

Recent research has highlighted the importance of multifunctional scaffolds in drug discovery. Compounds like 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde exemplify this trend by incorporating multiple functional groups that can interact with biological targets in diverse ways. For instance, studies have shown that pyridine derivatives modified with fluorinated groups can exhibit enhanced activity against certain enzymes or receptors compared to their non-fluorinated counterparts. The specific arrangement of these functional groups can fine-tune the pharmacological properties of the compound, leading to improved efficacy and reduced side effects.

In addition to its structural complexity, 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde may find applications in synthetic chemistry as a building block for more complex molecules. The presence of multiple reactive sites—such as the aldehyde group and potentially other functional groups—makes it a versatile intermediate for constructing novel heterocyclic compounds. Researchers may use this compound to develop new drugs or agrochemicals by modifying its structure through various chemical transformations.

The synthesis of such complex molecules often requires careful planning and optimization to ensure high yields and purity. Advanced synthetic techniques, including cross-coupling reactions, metal-catalyzed transformations, and protecting group strategies, may be employed to construct the desired structure efficiently. The availability of high-quality starting materials like 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804795-32-1) is crucial for these efforts, as they provide researchers with a reliable foundation for their synthetic endeavors.

From a medicinal chemistry perspective, understanding how different functional groups influence molecular behavior is essential for designing effective drugs. The combination of fluoromethyl, trifluoromethoxy, and hydroxy groups in this compound offers a rich ground for investigation into how these modifications affect its interactions with biological targets. By studying analogues of this molecule, researchers can gain insights into structure-activity relationships (SAR) that may guide future drug development efforts.

The aldehyde functionality at the 2-position also opens up possibilities for further derivatization through condensation reactions with various nucleophiles. For example, reacting this compound with ammonia or amine derivatives can yield imines or amides, which are common motifs in many bioactive molecules. These derivatives may exhibit different pharmacological properties compared to the parent compound but could still retain some of its key features due to structural similarities.

In conclusion,3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804795-32-1) is a structurally intriguing compound with potential applications in pharmaceutical research and synthetic chemistry. Its unique combination of functional groups— including an aldehyde group,fluoromethyl, trifluoromethoxy, and a hydroxyl moiety—makes it a promising candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.